Cas no 1806763-05-2 (Ethyl 2-(aminomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1806763-05-2
• MF: C₁₁H₁₃F₃N₂O₄
• MW: 294.227133512497
• CID: 4840862
• Update Time: 2025-10-28

Ethyl 2-(aminomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C11H13F3N2O4/c1-3-19-10(17)6-4-8(20-11(12,13)14)16-7(5-15)9(6)18-2/h4H,3,5,15H2,1-2H3
• InChI Key： WDZHUKYKOSHJSN-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C(=O)OCC)=C(C(CN)=N1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 327
• XLogP3: 1.5
• Topological Polar Surface Area: 83.7

Additional information on Ethyl 2-(aminomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate

Ethyl 2-(aminomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806763-05-2): A Comprehensive Overview

Ethyl 2-(aminomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806763-05-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, holds promise in the development of novel therapeutic agents. The presence of multiple functional groups, including an amino methyl group, methoxy groups, and a trifluoromethoxy group, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The< strong>aminomethyl moiety in Ethyl 2-(aminomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate introduces a reactive site for nucleophilic substitution reactions, enabling the synthesis of a wide array of derivatives. This property is particularly valuable in drug discovery, where the ability to modify specific regions of a molecule can lead to enhanced pharmacological activity and improved pharmacokinetic profiles. Additionally, the< strong>trifluoromethoxy group contributes to the compound's lipophilicity and metabolic stability, which are critical factors in determining its suitability for therapeutic applications.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various biological pathways. Ethyl 2-(aminomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate has been explored as a potential lead compound in this context. Its pyridine core is a common motif in many bioactive molecules, and its extended functionalization provides a rich chemical space for structure-activity relationship (SAR) studies. Researchers have utilized this compound as a starting point to develop novel inhibitors with applications in oncology, inflammation, and neurodegenerative diseases.

One of the most compelling aspects of Ethyl 2-(aminomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in disease states. By designing molecules that selectively inhibit specific kinases, researchers aim to disrupt aberrant signaling networks that contribute to pathogenesis. The< strong>3-methoxy and< strong>6-(trifluoromethoxy) substituents in Ethyl 2-(aminomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate are strategically positioned to interact with the ATP-binding pocket of kinases, making it an attractive scaffold for further optimization.

The< strong>Ethyl 2-(aminomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate CAS No. 1806763-05-2 has also been investigated for its potential antimicrobial properties. The combination of electron-withdrawing groups such as the trifluoromethoxy moiety and electron-donating groups like the amino methyl group creates a molecular environment that can disrupt bacterial cell membranes or interfere with essential metabolic processes. Preliminary studies have shown promising results in vitro, suggesting that this compound may have applications in combating drug-resistant bacterial infections.

The synthesis of Ethyl 2-(aminomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of each functional group must be carefully controlled to avoid unwanted side products. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have been employed to streamline the synthesis process and improve scalability.

In conclusion, Ethyl 2-(aminomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806763-05-2) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for further exploration as a lead molecule in drug discovery efforts targeting various diseases. As our understanding of biological pathways continues to evolve, compounds like Ethyl 2-(aminomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate will play an increasingly important role in the development of next-generation therapeutics.